Cas no 96388-72-6 (2-amino-3-methoxy-2-methylpropan-1-ol)

• Product Name: 2-amino-3-methoxy-2-methylpropan-1-ol
• CAS No: 96388-72-6
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 4359311
• PubChem ID: 13375415
• Update Time: 2025-06-15

2-amino-3-methoxy-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-amino-3-methoxy-2-methyl-
• 2-Amino-3-methoxy-2-methyl-propan-1-ol
• 96388-72-6
• DB-134469
• 2-amino-3-methoxy-2-methylpropan-1-ol
• 890-721-4
• AKOS011824824
• BS-12331
• CS-0221917
• Z992449368
• SCHEMBL1440695
• EN300-100596
• XMBFYOWTPIQTEV-UHFFFAOYSA-N
• 2-Amino-3-methoxy-2-methyl-1-propanol

• Inchi： 1S/C5H13NO2/c1-5(6,3-7)4-8-2/h7H,3-4,6H2,1-2H3
• InChI Key： XMBFYOWTPIQTEV-UHFFFAOYSA-N
• SMILES： C(O)C(N)(C)COC

Computed Properties

• Exact Mass: 119.094628657Da
• Monoisotopic Mass: 119.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-methoxy-2-methylpropan-1-ol

Introduction to 2-amino-3-methoxy-2-methylpropan-1-ol (CAS No. 96388-72-6)

2-amino-3-methoxy-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 96388-72-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of hydroxyl, amino, and methoxy functional groups, has garnered attention due to its potential applications in drug synthesis and biochemical studies. The compound's molecular structure, characterized by a branched aliphatic backbone, makes it a versatile intermediate in the development of various pharmacologically active agents.

The chemical formula of 2-amino-3-methoxy-2-methylpropan-1-ol can be represented as C₅H₁₁NO₂. This formula underscores its composition, which includes five carbon atoms, twelve hydrogen atoms, one nitrogen atom, and two oxygen atoms. The presence of both an amino group (-NH₂) and a hydroxyl group (-OH) on adjacent carbon atoms introduces reactivity that is highly valuable in synthetic chemistry. Specifically, the amino group can participate in peptide bond formation, while the hydroxyl group can engage in etherification or esterification reactions, making this compound a promising building block for more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit both metabolic stability and bioavailability. 2-amino-3-methoxy-2-methylpropan-1-ol stands out as a candidate that meets these criteria due to its relatively simple yet functionalized structure. Researchers have been exploring its utility in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and certain types of cancer. The compound's ability to mimic natural amino acids while incorporating additional functional groups has opened new avenues for drug design.

One of the most compelling aspects of 2-amino-3-methoxy-2-methylpropan-1-ol is its role in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor in the synthesis of non-proteinogenic amino acids used in medicinal chemistry. These modified amino acids can enhance drug efficacy by improving target specificity or reducing side effects. The methoxy group in particular adds another layer of reactivity, allowing for further derivatization into more complex structures that could target specific biological pathways.

The synthesis of 2-amino-3-methoxy-2-methylpropan-1-ol typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include reductive amination of ketones followed by nucleophilic substitution or oxidation-reduction sequences to introduce the desired functional groups. Advances in catalytic methods have also enabled more efficient and environmentally friendly routes to this compound, aligning with global trends toward sustainable chemistry practices.

From a biochemical perspective, 2-amino-3-methoxy-2-methylpropan-1-ol has been studied for its interactions with enzymes and receptors. Its structural features make it a candidate for modulating enzyme activity without significant off-target effects. For example, researchers have investigated its potential as an inhibitor for certain cytochrome P450 enzymes involved in drug metabolism. Such studies are critical for understanding how new drugs are processed by the body and for predicting potential drug-drug interactions.

The compound's solubility profile is another area of interest. Due to its polar functional groups, 2-amino-3-methoxy-2-methylpropan-1-ol exhibits moderate solubility in both water and organic solvents, making it adaptable for various formulation needs in pharmaceutical applications. This property is particularly important for drug delivery systems where compatibility with both aqueous and lipid-based formulations is desired.

In conclusion, 2-amino-3-methoxy-2-methylpropan-1-ol (CAS No. 96388-72-6) represents a valuable asset in modern medicinal chemistry. Its unique structural features and reactivity make it an excellent candidate for synthesizing complex bioactive molecules. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow further. The ongoing exploration of its synthetic pathways and biological interactions ensures that it remains at the forefront of scientific innovation.